Cas no 61145-87-7 (1-Propanesulfonothioic acid)
1-Propanesulfonothioic acid structure
Product Name:1-Propanesulfonothioic acid
CAS No:61145-87-7
MF:C3H8O2S2
MW:140.224418640137
CID:1625554
PubChem ID:12728837
Update Time:2025-04-21
1-Propanesulfonothioic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonothioic acid
- hydroxy-oxo-propyl-sulfanylidene-λ<sup>6</sup>-sulfane
- 61145-87-7
- 2-methylthioethanesulfonic acid
- Propane-1-sulfonothioic O-acid
- DTXSID10508244
- SCHEMBL373873
-
- Inchi: 1S/C3H8O2S2/c1-2-3-7(4,5)6/h2-3H2,1H3,(H,4,5,6)
- InChI Key: MNTXWEUAWXSXIB-UHFFFAOYSA-N
- SMILES: S(CCC)(=O)(O)=S
Computed Properties
- Exact Mass: 139.99664
- Monoisotopic Mass: 139.99657184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 37.3
1-Propanesulfonothioic acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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